Cas no 2248269-32-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyethyl)-1H-indole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyethyl)-1H-indole-4-carboxylate
• CAS No: 2248269-32-9
• MF: C₂₀H₁₆N₂O₅
• MW: 364.351445198059
• CID: 6221295
• PubChem ID: 165726719
• Update Time: 2025-11-05

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyethyl)-1H-indole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyethyl)-1H-indole-4-carboxylate
• EN300-6520783
• 2248269-32-9

• Inchi： 1S/C20H16N2O5/c1-26-12-11-21-10-9-13-16(7-4-8-17(13)21)20(25)27-22-18(23)14-5-2-3-6-15(14)19(22)24/h2-10H,11-12H2,1H3
• InChI Key： JTYDZTDIQDBMCP-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=CC2=C1C=CN2CCOC)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 364.10592162g/mol
• Monoisotopic Mass: 364.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 585
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 77.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyethyl)-1H-indole-4-carboxylate

Compound CAS No 2248269-32-9: 1,3-Dioxo-2,3-Dihydro-1H-Isoindol-2-Yl 1-(2-Methoxyethyl)-1H-lndole-4-Carboxylate

The compound with CAS No 2248269-32-9, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(2-methoxyethyl)-1H-indole-4-carboxylate, is a highly specialized organic compound with significant potential in various fields of research and application. This compound belongs to the class of isoindoles and indoles, which are well-known for their structural diversity and functional versatility. The molecule incorporates a dioxo group, a methoxyethyl substituent, and a carboxylate moiety, making it a unique entity within the broader family of heterocyclic compounds.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound through multi-step processes involving advanced coupling reactions and stereochemical control. The isoindole core of the molecule is particularly interesting due to its ability to form stable conjugated systems, which are highly sought after in pharmaceutical research. The methoxyethyl group introduces additional functional complexity, enhancing the compound's potential for bioavailability and pharmacokinetic optimization.

One of the most promising applications of this compound lies in its potential use as a drug delivery vehicle. The carboxylate group can serve as a site for further functionalization, enabling the attachment of various bioactive molecules or targeting ligands. This makes it an ideal candidate for the development of targeted drug delivery systems (TDDS), where precise delivery of therapeutic agents to specific tissues or cells is critical. Recent studies have demonstrated that similar compounds can enhance drug efficacy while minimizing systemic toxicity, making this compound a valuable addition to the field.

In addition to its pharmaceutical applications, this compound has shown potential in the field of material science. The dioxo group contributes to the molecule's stability and rigidity, properties that are desirable in the development of advanced materials such as polymers or liquid crystals. Researchers have explored the use of similar compounds in creating self-assembling monolayers and nanomaterials with tailored optical and electronic properties.

The synthesis of this compound involves a series of carefully controlled reactions that highlight the importance of modern synthetic techniques. The formation of the isoindole ring system typically requires palladium-catalyzed coupling reactions or other transition metal-mediated processes. The introduction of the methoxyethyl group is achieved through nucleophilic substitution or alkylation reactions, ensuring precise control over the final product's structure.

From an analytical standpoint, this compound has been extensively characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry. These analyses have provided detailed insights into its molecular structure and stability under various conditions. Such data are crucial for understanding the compound's behavior in different environments and for optimizing its use in practical applications.

Looking ahead, ongoing research into this compound focuses on exploring its biological activity and potential therapeutic applications. Initial in vitro studies suggest that it may exhibit anti-inflammatory or anti-cancer properties due to its ability to modulate key cellular pathways. Further research is required to fully understand its pharmacological profile and to determine its suitability for clinical use.

In conclusion, CAS No 2248269-32-9 represents a significant advancement in organic chemistry with wide-ranging applications across multiple disciplines. Its unique structure and functional groups make it a valuable tool for researchers working in drug discovery, material science, and beyond. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in driving innovation across these fields.